Cas no 1353878-25-7 (2-methanesulfonylpyridine-3-carbaldehyde)

2-methanesulfonylpyridine-3-carbaldehyde structure
1353878-25-7 structure
Product Name:2-methanesulfonylpyridine-3-carbaldehyde
CAS No:1353878-25-7
MF:C7H7NO3S
MW:185.200380563736
MDL:MFCD20444442
CID:4592219
PubChem ID:56773894
Update Time:2024-11-05

2-methanesulfonylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylsulfonyl)nicotinaldehyde
    • 3-Pyridinecarboxaldehyde, 2-(methylsulfonyl)-
    • 2-methanesulfonylpyridine-3-carbaldehyde
    • MFCD20444442
    • SCHEMBL9782052
    • CS-0328883
    • AKOS015991505
    • E86845
    • KF-0738
    • 2-methylsulfonylpyridine-3-carbaldehyde
    • 1353878-25-7
    • MDL: MFCD20444442
    • Inchi: 1S/C7H7NO3S/c1-12(10,11)7-6(5-9)3-2-4-8-7/h2-5H,1H3
    • InChI Key: KVLNNEJGGWIDKO-UHFFFAOYSA-N
    • SMILES: C1(S(C)(=O)=O)=NC=CC=C1C=O

Computed Properties

  • Exact Mass: 185.015
  • Monoisotopic Mass: 185.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.5A^2
  • XLogP3: -0.1

2-methanesulfonylpyridine-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029206223-5g
2-(Methylsulfonyl)nicotinaldehyde
1353878-25-7 95%
5g
$2,363.76 2022-04-03
Alichem
A029206223-10g
2-(Methylsulfonyl)nicotinaldehyde
1353878-25-7 95%
10g
$3,283.00 2022-04-03
Alichem
A029206223-25g
2-(Methylsulfonyl)nicotinaldehyde
1353878-25-7 95%
25g
$5,360.00 2022-04-03
Matrix Scientific
067020-1g
2-Methanesulfonylpyridine-3-carbaldehyde, >95%
1353878-25-7 >95%
1g
$385.00 2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1399553-1g
2-(Methylsulfonyl)nicotinaldehyde
1353878-25-7 95+%
1g
¥8442 2023-04-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R158090-100mg
2-methanesulfonylpyridine-3-carbaldehyde
1353878-25-7 95%
100mg
¥1304 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R158090-250mg
2-methanesulfonylpyridine-3-carbaldehyde
1353878-25-7 95%
250mg
¥2476 2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R158090-1g
2-methanesulfonylpyridine-3-carbaldehyde
1353878-25-7 95%
1g
¥7429 2023-09-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00756732-100mg
2-(Methylsulfonyl)nicotinaldehyde
1353878-25-7 95%
100mg
¥988.0 2023-04-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00756732-250mg
2-(Methylsulfonyl)nicotinaldehyde
1353878-25-7 95%
250mg
¥1876.0 2023-04-02
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent